Cas no 102-27-2 (N-Ethyl-m-toluidine)

• Product name: N-Ethyl-m-toluidine
• CAS No: 102-27-2
• MF: C₉H₁₃N
• MW: 135.2062
• MDL: MFCD00009027
• CID: 35177
• PubChem ID: 7603

N-Ethyl-m-toluidine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-3-methylaniline
• N-ETHYL-META TOULIDINE
• N-Ethyl-m-toluidine
• 1-ethylamino-3-methylbenzene
• 3-(Ethylamino)toluene
• Benzenamine,N-ethyl-3-methyl
• m-Methyl-N-ethylaniline
• m-Toluidine,N-ethyl
• N-Aethyl-m-toluidin
• N-Ethyl-3-methylbenzenamine
• N-ethyl-m-toulidine
• N-Ethyltoluidine
• n-ethyl-m-toluidin
• 3-ETHYLAMINOTOLUENE
• N-ETHYL-3-TOLUIDINE
• 3(ethylamino)-toluen
• N-Ethyl-3-methylanil
• m-Toluidine, N-ethyl-
• N-Ethyl-meta-toluidine
• N-Ethyl-3-aminotoluene
• Benzenamine, N-ethyl-3-methyl-
• N-ethyl-3-methyl-aniline
• Toluene, 3-(ethylamino)-
• ethyl(3-methylphenyl)amine
• 12K193MTCR
• N-Ethyl-N-(3-methylphenyl)amine
• GUYMMHOQXYZMJQ-UHFFFAOYSA-N
• DSSTox_CID_1848
• DSSTox_RID_76364
• DSSTox_GSID_21848
• NS
• Z56785946
• 102-27-2
• N-ETHYL(3-METHYLPHENYL)AMINE
• NSC 8624
• HMS1396B16
• EINECS 203-019-4
• Enamine_000742
• EN300-33067
• NCGC00254506-01
• InChI=1/C9H13N/c1-3-10-9-6-4-5-8(2)7-9/h4-7,10H,3H2,1-2H
• AKOS000223157
• 4-12-00-01816 (Beilstein Handbook Reference)
• NCGC00259196-01
• FT-0656259
• DTXCID101848
• 3-METHYL-N-ETHYLANILINE
• Tox21_300513
• NCGC00248080-02
• Q27251419
• N-ETHYL-3-METHYLANILINE [HSDB]
• N-Ethyl-m-toluidine, >=98.0% (GC)
• SCHEMBL632292
• CAS-102-27-2
• E0178
• HSDB 5347
• MFCD00009027
• STR05740
• DTXSID4021848
• UNII-12K193MTCR
• NSC8624
• Tox21_201647
• NCGC00248080-01
• NS00019861
• W-108878
• CHEMBL3182610
• A800553
• BRN 0742170
• F2190-0408
• NSC-8624
• ethyl-m-tolyl-amine
• ALBB-020271
• STL183277
• aniline, N-ethyl-3-methyl-

• MDL： MFCD00009027
• Inchi： 1S/C9H13N/c1-3-10-9-6-4-5-8(2)7-9/h4-7,10H,3H2,1-2H3
• InChI Key： GUYMMHOQXYZMJQ-UHFFFAOYSA-N
• SMILES： N([H])(C([H])([H])C([H])([H])[H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H]
• BRN： 0742170

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12
• XLogP3: 3

Experimental Properties

• Color/Form: Yellowish oily liquid
• Density: 0.957 g/mL at 25 °C(lit.)
• Melting Point: -6.87°C (estimate)
• Boiling Point: 221°C
• Flash Point: Fahrenheit: 192.2 ° f
  Celsius: 89 ° c
  
• Refractive Index: n20/D 1.546(lit.)
  n20/D 1.546
• Water Partition Coefficient: 1131 mg/L (20 ºC)
• PSA: 12.03000
• LogP: 2.49980
• Solubility: Insoluble in water and alkali, soluble in ethanol and inorganic acids.

N-Ethyl-m-toluidine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H311+H331,H315,H319,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P311
• Hazardous Material transportation number：UN 2754 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26-S36/37/39-S45-S61-S28A
• RTECS：CY0440000
• Hazardous Material Identification：
• Safety Term：6.1
• HazardClass：6.1
• Risk Phrases：R23/24/25; R52/53
• PackingGroup：II
• Packing Group：II
• Packing Group：II
• Hazard Level：6.1

N-Ethyl-m-toluidine Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on N-Ethyl-m-toluidine

Comprehensive Guide to N-Ethyl-m-toluidine (CAS No. 102-27-2): Properties, Applications, and Industry Insights

N-Ethyl-m-toluidine (CAS No. 102-27-2), also known as 3-Ethylamino toluene, is a versatile organic compound widely used in industrial and research applications. This aromatic amine derivative is characterized by its ethyl group substitution on the nitrogen atom of m-toluidine, offering unique chemical properties. With the growing demand for specialty chemicals in sectors like pharmaceuticals, agrochemicals, and dyes, understanding this compound's role has become increasingly important for researchers and manufacturers alike.

The molecular structure of N-Ethyl-m-toluidine combines the reactivity of an aromatic amine with the steric effects of the ethyl group, making it valuable for various synthetic pathways. Recent trends in chemical synthesis emphasize the importance of such intermediates for creating complex molecules with precision. Many researchers searching for "amine derivatives for pharmaceutical intermediates" or "specialty chemicals for dye manufacturing" will find this compound particularly relevant to their work.

From a physical perspective, CAS 102-27-2 typically appears as a clear to pale yellow liquid with a characteristic amine odor. Its solubility profile makes it suitable for organic reactions in common solvents, while its boiling point (approximately 220-225°C) allows for straightforward purification processes. These properties contribute to its popularity in laboratory settings, especially for scientists investigating "high-boiling point amine solvents" or "aromatic amine reactivity".

The applications of N-Ethyl-m-toluidine span multiple industries. In the pharmaceutical sector, it serves as a building block for various active pharmaceutical ingredients (APIs). The compound's electronic properties make it particularly useful in developing compounds with specific biological activities. Current research trends focusing on "targeted drug delivery systems" and "small molecule therapeutics" often utilize such amine derivatives in their synthetic routes.

In material science, 102-27-2 finds application as a precursor for advanced polymers and resins. The compound's ability to participate in condensation reactions makes it valuable for creating materials with tailored thermal and mechanical properties. Professionals searching for "high-performance polymer precursors" or "specialty resin formulations" frequently encounter this chemical in technical literature and patent applications.

Quality control and handling of N-Ethyl-m-toluidine require proper understanding of its chemical behavior. Standard analytical techniques like GC-MS, HPLC, and NMR are typically employed for purity assessment. The compound's stability under various conditions is a common topic in forums discussing "amine storage best practices" and "chemical shelf life optimization", reflecting industry concerns about material integrity.

Environmental considerations surrounding CAS 102-27-2 have gained attention in recent years. As sustainability becomes a priority across chemical industries, researchers are investigating greener synthesis routes and recycling methods for amine derivatives. This aligns with growing searches for "eco-friendly chemical production" and "green chemistry alternatives", demonstrating how traditional compounds adapt to modern environmental standards.

The global market for N-Ethyl-m-toluidine reflects broader trends in specialty chemicals. With increasing demand from emerging economies and technological advancements in chemical synthesis, suppliers are optimizing production to meet diverse application needs. Business professionals often research "specialty chemical market trends" and "amine derivative supply chains" to understand the commercial landscape for compounds like 102-27-2.

From a regulatory perspective, proper documentation and compliance are essential when working with N-Ethyl-m-toluidine. While not classified as hazardous under normal conditions, appropriate safety measures should always be followed. This aligns with industry searches for "chemical handling protocols" and "laboratory safety standards", emphasizing the importance of responsible chemical management.

Future research directions for CAS 102-27-2 may explore novel catalytic systems for its production or innovative applications in nanotechnology. The compound's molecular structure offers possibilities for creating advanced materials with specific electronic or optical properties. Such potential explains the growing interest in searches like "nanomaterial precursors" and "functionalized aromatic amines" among materials scientists.

In conclusion, N-Ethyl-m-toluidine (CAS No. 102-27-2) represents an important chemical intermediate with diverse applications across multiple industries. Its unique properties continue to make it relevant in both traditional applications and emerging technologies. As chemical research progresses, this compound will likely maintain its position as a valuable tool for synthetic chemists and material scientists worldwide.